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Compound of Interest

Compound Name: Ethyl maleate

Cat. No.: B11935775 Get Quote

Introduction: Diethyl maleate (CAS No. 141-05-9), often referred to as ethyl maleate, is the

diethyl ester of maleic acid.[1] It presents as a colorless, transparent, oily liquid with a

characteristically fruity odor.[1][2] This versatile organic compound is a crucial intermediate in a

multitude of industrial applications, including the synthesis of polymers, coatings,

pharmaceuticals, and pesticides like malathion.[1][3] In the realm of biomedical research,

diethyl maleate is an invaluable tool for investigating cellular responses to oxidative stress,

primarily through its ability to deplete intracellular glutathione.[1] This guide offers a

comprehensive overview of its physicochemical properties, chemical reactivity, biological

interactions, and detailed experimental protocols relevant to researchers, scientists, and drug

development professionals.

Physicochemical Properties
The fundamental physical and chemical characteristics of diethyl maleate are critical for its

application in both laboratory and industrial settings. These properties dictate its behavior in

various solvents, its reactivity, and its handling requirements.
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Property Value Reference(s)

IUPAC Name diethyl (Z)-but-2-enedioate [4]

CAS Number 141-05-9 [1]

Molecular Formula C₈H₁₂O₄ [1]

Molecular Weight 172.18 g/mol [1][4]

Appearance
Colorless, transparent, oily

liquid
[1][2]

Odor Fruity, banana-citrus [2]

Melting Point -10 °C [1][2][5]

Boiling Point 223-225 °C at 760 mmHg [1][2][5]

Density
1.064 - 1.066 g/cm³ at 20-25

°C
[1][2]

Flash Point 93 °C (200 °F) [1][3][6]

Refractive Index 1.4383 - 1.441 at 20-25 °C [1][2][3]

Vapor Pressure 1 mmHg at 14 °C [6]

Water Solubility
Slightly soluble (1.4% w/w at

30°C)
[1][3]

Solubility
Miscible with organic solvents

like ethanol and ether
[1][3]

logP (o/w) 1.449 (estimated) [6]

Chemical Reactivity and Synthesis
Diethyl maleate's reactivity is primarily defined by its electrophilic carbon-carbon double bond,

making it susceptible to nucleophilic attack and a valuable component in cycloaddition

reactions.

Key Reactions:
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Michael Addition: As a potent Michael acceptor, diethyl maleate readily undergoes

conjugate addition with nucleophiles, most notably thiols.[1] Its reaction with the sulfhydryl

group of glutathione is the basis of its primary biological activity.[1]

Diels-Alder Reaction: It functions as an effective dienophile in Diels-Alder reactions, reacting

with conjugated dienes to form substituted cyclohexene derivatives, which are valuable

intermediates in organic synthesis.[1][4][7]

Polymerization: While homopolymerization is difficult, diethyl maleate readily copolymerizes

with more reactive monomers, such as vinyl acetate, via free-radical mechanisms to produce

polymers with modified properties for adhesives and coatings.[8]

Stability and Incompatibilities: The compound is stable under recommended storage conditions.

[5] However, prolonged contact with air and light can lead to the formation of potentially

explosive peroxides.[9] It is incompatible with strong oxidizing agents, reducing agents, acids,

and bases.[2][3]

Experimental Protocol: Synthesis of Diethyl Maleate
Diethyl maleate is typically synthesized via the acid-catalyzed esterification of maleic

anhydride with ethanol.[10][11]

Methodology:

Reactant Setup: In a round-bottom flask equipped with a reflux condenser, Dean-Stark trap,

and thermometer, combine maleic anhydride, excess absolute ethanol (e.g., a 1:2 molar ratio

or higher), a solid acid catalyst (e.g., acid zeolite or cation exchange resin), and a water

entrainer such as toluene or hexane.[1][10][12]

Reaction: Heat the mixture to reflux. The water produced during the esterification is

azeotropically removed and collected in the Dean-Stark trap, driving the reaction to

completion.[1][10]

Monitoring: Continue the reaction until no more water is collected or for a predetermined time

(e.g., 25-30 minutes after the mixture is clear).[10]
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Work-up: After cooling the mixture to room temperature, separate the organic layer. Wash it

with water to remove any residual acid and unreacted ethanol.[1][10]

Purification: Dry the organic layer over an anhydrous salt like sodium sulfate. Purify the

crude product via distillation, collecting the fraction that boils in the range of 216-220 °C to

yield pure diethyl maleate.[1][10]

Workflow for Diethyl Maleate Synthesis
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Caption: Workflow for the synthesis of diethyl maleate via esterification.

Biological Activity & Signaling Pathways
Diethyl maleate is a well-established agent for modulating cellular redox balance, making it a

standard tool in toxicology and pharmacology.

Glutathione Depletion: The most significant biological effect of diethyl maleate is the depletion

of intracellular glutathione (GSH).[1] This occurs via a Michael addition reaction where the

sulfhydryl group of GSH attacks the electron-deficient double bond of diethyl maleate. This

conjugation is often catalyzed by the enzyme family Glutathione S-transferases (GSTs).[1] The

resulting depletion of the cellular GSH pool induces a state of oxidative stress, as the cell's

primary antioxidant defense is compromised.

Nrf2 Pathway Activation: Diethyl maleate is a known activator of the Nuclear factor erythroid 2-

related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against

oxidative stress.[1]
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Keap1 Modification: Under normal conditions, Nrf2 is sequestered in the cytoplasm by its

inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Electrophiles like diethyl maleate
can modify reactive cysteine residues on Keap1.[1]

Nrf2 Release & Translocation: This modification leads to a conformational change in Keap1,

causing it to release Nrf2.[1]

Gene Transcription: The freed Nrf2 translocates to the nucleus, where it binds to the

Antioxidant Response Element (ARE) in the promoter regions of target genes. This action

initiates the transcription of a suite of cytoprotective and antioxidant enzymes, such as heme

oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).[1]
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Nrf2 Pathway Activation by Diethyl Maleate
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Caption: Diethyl maleate activates the Nrf2 antioxidant response pathway.
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Experimental Protocols for Biological Research
Protocol: Glutathione Depletion Assay
This protocol describes a method to quantify the depletion of intracellular GSH in cultured cells

after treatment with diethyl maleate using Ellman's reagent (DTNB).

Methodology:

Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere

overnight. Treat the cells with various concentrations of diethyl maleate for a specified

duration.

Cell Lysis: After treatment, wash the cells with phosphate-buffered saline (PBS) and lyse

them using a suitable assay buffer to release intracellular contents.

Standard Curve: Prepare a series of known concentrations of GSH in the same assay buffer

to generate a standard curve for quantification.[1]

Assay Procedure: In a 96-well plate, add the cell lysates and the GSH standards to separate

wells. Add the assay buffer containing Ellman's reagent (DTNB) and glutathione reductase to

each well.[1]

Reaction Initiation and Measurement: Initiate the reaction by adding NADPH. Immediately

begin measuring the absorbance at 412 nm at regular intervals using a microplate reader.

The rate of color formation is directly proportional to the concentration of glutathione.[1]

Calculation: Determine the GSH concentration in the samples by comparing their

absorbance values to the standard curve.
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Workflow for Glutathione Depletion Assay
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Caption: Experimental workflow for quantifying cellular glutathione levels.

Safety and Handling
Diethyl maleate is classified as a hazardous substance and requires careful handling to

minimize exposure.[1][9]

Key Hazards:

Eye Irritation: Causes serious eye irritation.[5]
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Skin Sensitization: May cause an allergic skin reaction upon contact.[5]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[5]

Other: It is an irritant to the respiratory system and may cause lung damage if swallowed and

aspirated.[1][9]

Personal Protective Equipment (PPE): Appropriate PPE is mandatory to prevent exposure.[13]

Protection Type Specification Rationale

Eye and Face

Chemical safety glasses with

side shields or goggles. A face

shield is recommended if there

is a high risk of splashing.[13]

Protects against splashes and

vapors that cause serious eye

irritation.[13]

Hand

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected

before use and disposed of

properly.[13]

Provides a barrier against skin

contact, which can cause

irritation and sensitization.[13]

Body

Standard laboratory coat. A

chemical-resistant apron may

be needed for larger

quantities.[13]

Prevents contamination of

personal clothing.

Respiratory

Generally not required in a

well-ventilated area or

chemical fume hood. A NIOSH-

approved respirator with an

organic vapor cartridge is

necessary for large spills or in

poorly ventilated areas.[13]

Protects against inhalation of

irritating vapors.[13]

Handling and Storage:

Always handle in a well-ventilated area, preferably within a chemical fume hood.[9][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/w505005?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w505005?userType=undefined
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Diethyl_Maleate_CAS_Number_141_05_9.pdf
https://datasheets.scbt.com/sc-202577.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://datasheets.scbt.com/sc-202577.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Diethyl_Maleate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[5]

[9]

Store in a cool, dry, and well-ventilated area in tightly sealed containers.[3][9]

Keep away from incompatible materials such as strong acids, bases, and oxidizing agents,

as well as sources of ignition.[3][9]

Conclusion:

Diethyl maleate is a compound with well-defined physicochemical properties that underpin its

broad utility in chemical manufacturing and biomedical research. Its roles as a versatile

synthetic intermediate and a potent modulator of cellular glutathione levels make it an

indispensable tool. A thorough understanding of its chemical reactivity, biological effects, and

proper handling procedures is essential for its safe and effective use by researchers and

scientists in the development of new materials and therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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